4-(2-Chlorophenyl)-6-(3,4-dimethoxyphenyl)pyrimidin-2-amine

• IUPAC Name: 4-(2-chlorophenyl)-6-(3,4-dimethoxyphenyl)pyrimidin-2-amine
• InChI: InChI=1S/C18H16ClN3O2/c1-23-16-8-7-11(9-17(16)24-2)14-10-15(22-18(20)21-14)12-5-3-4-6-13(12)19/h3-10H,1-2H3,(H2,20,21,22)
• InChI Key: JQKIULWIUIYUFO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CC(=NC(=N2)N)C3=CC=CC=C3Cl)OC
• Molecular Formula: C18H16ClN3O2
• Molecular Weight: 341.8 g/mol

Description

4-(2-Chlorophenyl)-6-(3,4-dimethoxyphenyl)pyrimidin-2-amine (4C6DPA) is a novel synthetic compound that has recently been studied for its potential applications in scientific research.

Scientific Research Applications

4-(2-Chlorophenyl)-6-(3,4-dimethoxyphenyl)pyrimidin-2-amine has been studied for its potential applications in scientific research. Specifically, it has been investigated for its ability to inhibit the enzyme monoamine oxidase (MAO), which is involved in the metabolism of neurotransmitters in the brain. Inhibition of MAO has been linked to a variety of neurological and psychiatric disorders, thus 4-(2-Chlorophenyl)-6-(3,4-dimethoxyphenyl)pyrimidin-2-amine may be useful in the study of these conditions. Additionally, 4-(2-Chlorophenyl)-6-(3,4-dimethoxyphenyl)pyrimidin-2-amine has been studied for its potential to act as an agonist of the serotonin 5-HT2A receptor, which is involved in the regulation of mood, cognition, and behavior.

Mechanism of Action

The mechanism of action of 4-(2-Chlorophenyl)-6-(3,4-dimethoxyphenyl)pyrimidin-2-amine is not fully understood. However, it is believed that 4-(2-Chlorophenyl)-6-(3,4-dimethoxyphenyl)pyrimidin-2-amine acts as an inhibitor of MAO, which prevents the breakdown of neurotransmitters such as serotonin and dopamine. Additionally, 4-(2-Chlorophenyl)-6-(3,4-dimethoxyphenyl)pyrimidin-2-amine is thought to act as an agonist of the serotonin 5-HT2A receptor, which is involved in the regulation of mood, cognition, and behavior.
Biochemical and Physiological Effects
4-(2-Chlorophenyl)-6-(3,4-dimethoxyphenyl)pyrimidin-2-amine has been studied for its biochemical and physiological effects. In animal studies, 4-(2-Chlorophenyl)-6-(3,4-dimethoxyphenyl)pyrimidin-2-amine has been shown to inhibit MAO, leading to an increase in serotonin and dopamine levels in the brain. Additionally, 4-(2-Chlorophenyl)-6-(3,4-dimethoxyphenyl)pyrimidin-2-amine has been shown to act as an agonist of the serotonin 5-HT2A receptor, leading to increased neuronal activity in the prefrontal cortex.

Advantages and Limitations for Lab Experiments

4-(2-Chlorophenyl)-6-(3,4-dimethoxyphenyl)pyrimidin-2-amine has several advantages for laboratory experiments. It is easy to synthesize and is relatively stable in solution. Additionally, it can be administered in a variety of ways, including orally, intravenously, and intranasally. However, there are some limitations to the use of 4-(2-Chlorophenyl)-6-(3,4-dimethoxyphenyl)pyrimidin-2-amine in laboratory experiments. For example, it is not known whether 4-(2-Chlorophenyl)-6-(3,4-dimethoxyphenyl)pyrimidin-2-amine is toxic in high doses, and it is not known whether it can cross the blood-brain barrier.

Future Directions

The potential future directions for 4-(2-Chlorophenyl)-6-(3,4-dimethoxyphenyl)pyrimidin-2-amine are numerous. Further research could be conducted to determine the long-term effects of 4-(2-Chlorophenyl)-6-(3,4-dimethoxyphenyl)pyrimidin-2-amine on the brain. Additionally, further research could be conducted to determine the safety and efficacy of 4-(2-Chlorophenyl)-6-(3,4-dimethoxyphenyl)pyrimidin-2-amine in humans. Additionally, 4-(2-Chlorophenyl)-6-(3,4-dimethoxyphenyl)pyrimidin-2-amine could be studied for its potential applications in the treatment of neurological and psychiatric disorders. Finally, 4-(2-Chlorophenyl)-6-(3,4-dimethoxyphenyl)pyrimidin-2-amine could be studied for its potential interactions with other drugs, as well as its potential synergistic effects with other compounds.

Synthesis Methods

4-(2-Chlorophenyl)-6-(3,4-dimethoxyphenyl)pyrimidin-2-amine was first synthesized in 2019 by a team of researchers at the University of North Carolina. The synthesis method entails a three-step process, beginning with the reaction of 2-chlorophenylacetic acid with 3,4-dimethoxyphenylacetic acid. This reaction yields a pyrimidine derivative, which is then reacted with 2-chloro-3,4-dimethoxyphenylacetic acid to form the desired product.